2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide

Specification

• CAS No.: 664999-19-3
• Molecular Formula: C20H20F3N3OS
• Molecular Weight: 407.5g/mol
• IUPAC Name: 2-[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(1-phenylethyl)acetamide
• Standard InChI: InChI=1S/C20H20F3N3OS/c1-4-16-12(2)18(20(21,22)23)15(10-24)19(26-16)28-11-17(27)25-13(3)14-8-6-5-7-9-14/h5-9,13H,4,11H2,1-3H3,(H,25,27)
• Standard InChI Key: GBVGIAGYKAPYKT-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=C(C(=N1)SCC(=O)NC(C)C2=CC=CC=C2)C#N)C(F)(F)F)C
• Canonical SMILES: CCC1=C(C(=C(C(=N1)SCC(=O)NC(C)C2=CC=CC=C2)C#N)C(F)(F)F)C

Introduction

2-{[3-cyano-6-ethyl-5-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(1-phenylethyl)acetamide is a complex organic compound featuring a pyridine ring substituted with cyano, ethyl, methyl, and trifluoromethyl groups. It also includes a sulfanyl group linked to an acetamide moiety with a phenylethyl substituent. This compound belongs to a class of molecules with potential applications in medicinal chemistry, particularly due to its structural modifications that could enhance interactions with biological targets.

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, starting from readily available starting materials. The final steps often involve the attachment of the sulfanyl group and the acetamide moiety under controlled conditions, using catalysts and specific solvents to ensure high yield and purity. Industrial production may involve scaling up these methods with optimizations for cost-effectiveness and efficiency, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions and Transformations

This compound can undergo various chemical reactions, including:

• Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones under appropriate conditions.

• Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride.

• Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.